molecular formula C8H7FN4 B1656077 5-(4-fluorobenzyl)-2H-tetrazole CAS No. 500370-52-5

5-(4-fluorobenzyl)-2H-tetrazole

Cat. No.: B1656077
CAS No.: 500370-52-5
M. Wt: 178.17 g/mol
InChI Key: JDPCFNUQAFMWSH-UHFFFAOYSA-N
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Description

5-(4-fluorobenzyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7FN4 and its molecular weight is 178.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

500370-52-5

Molecular Formula

C8H7FN4

Molecular Weight

178.17 g/mol

IUPAC Name

5-[(4-fluorophenyl)methyl]-2H-tetrazole

InChI

InChI=1S/C8H7FN4/c9-7-3-1-6(2-4-7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)

InChI Key

JDPCFNUQAFMWSH-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CC2=NNN=N2)F

Canonical SMILES

C1=CC(=CC=C1CC2=NNN=N2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-fluorophenyl)acetonitrile (5.00 g, 37.0 mmol) in 100 mL of toluene was added sodium azide (7.22 g, 111 mmol), triethylamine (15.5 mL, 111 mmol), and concentrated aqueous HCl solution (9.25 mL, 111 mmol). The reaction was heated at 90° C. overnight. The solution was cooled to room temperature and extracted with water and 1N NaOH solution. The combined aqueous layers were washed with ether (3×), acidified with concentrated aqueous HCl solution, and the resulting precipitate was collected by filtration and rinsed with 0.1N HCL solution. The resulting solid was azeotroped from toluene to provide 5-(4-fluorobenzyl)-2H-tetrazole. ESI+MS: 178.9 [M+H]+.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
7.22 g
Type
reactant
Reaction Step One
Quantity
15.5 mL
Type
reactant
Reaction Step One
Name
Quantity
9.25 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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